8-Bromo-7-fluoroisoquinolin-3(2H)-one

• Molecular Formula: C9H5BrFNO
• Molecular Weight: 242.04 g/mol
• IUPAC Name: 8-bromo-7-fluoro-2H-isoquinolin-3-one
• InChI: InChI=1S/C9H5BrFNO/c10-9-6-4-12-8(13)3-5(6)1-2-7(9)11/h1-4H,(H,12,13)
• InChI Key: GJQHCYPHJSGEKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=CNC(=O)C=C21)Br)F

Description

8-Bromo-7-fluoroisoquinolin-3(2H)-one is a halogenated isoquinoline derivative characterized by a bromine atom at position 8 and a fluorine atom at position 6. The unique substitution pattern of bromine and fluorine confers distinct electronic and steric properties, influencing its reactivity, solubility, and biological interactions. Isoquinolinones are widely studied for their roles in medicinal chemistry, particularly in targeting enzymes and receptors associated with neurological and oncological disorders .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Bromo-7-fluoroisoquinolin-3(2H)-one typically involves multi-step organic reactions. One common approach is the halogenation of isoquinoline derivatives. The process may include:

Bromination: Introduction of a bromine atom at the 8th position using bromine or N-bromosuccinimide (NBS) under controlled conditions.

Fluorination: Introduction of a fluorine atom at the 7th position using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing reaction conditions to maximize yield and purity. This may include:

Catalysts: Use of catalysts to enhance reaction rates.

Temperature and Pressure Control: Maintaining specific temperatures and pressures to favor desired reactions.

Purification: Techniques such as recrystallization, chromatography, or distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

8-Bromo-7-fluoroisoquinolin-3(2H)-one can undergo various chemical reactions, including:

Substitution Reactions: Halogen atoms (bromine and fluorine) can be substituted with other functional groups.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions.

Coupling Reactions: Formation of new carbon-carbon or carbon-heteroatom bonds through coupling reactions.

Common Reagents and Conditions

Substitution: Reagents such as organolithium or Grignard reagents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction can lead to changes in the oxidation state of the compound.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Utilized in the development of new materials or as a reagent in chemical processes.

Mechanism of Action

The mechanism of action of 8-Bromo-7-fluoroisoquinolin-3(2H)-one depends on its specific interactions with molecular targets. These may include:

Enzyme Inhibition: Binding to and inhibiting the activity of specific enzymes.

Receptor Modulation: Interacting with cellular receptors to modulate their activity.

Pathway Interference: Affecting biochemical pathways within cells.

Comparison with Similar Compounds

Table 1: Key Structural Differences and Reactivity Profiles

Compound Name	Substituents	Reactivity Features
3,4-Dihydroisoquinolin-1(2H)-one	No halogens	Limited halogen bonding; base structure for neuropharmacological studies
7-Bromo-3,4-dihydroisoquinolin-1(2H)-one	Br at position 7	Enhanced electrophilicity due to bromine; distinct substitution pathways
6-Fluoro-3,4-dihydroisoquinolin-1(2H)-one	F at position 6	Altered receptor interactions due to fluorine placement
8-Bromo-7-fluoroisoquinolin-3(2H)-one	Br (8), F (7)	Synergistic halogen effects: Br enables cross-coupling; F enhances metabolic stability
8-Bromo-7-methoxyisoquinolin-1(2H)-one	Br (8), OMe (7)	Methoxy group reduces electrophilicity but improves solubility
6-Bromo-7-methoxyisoquinolin-1(2H)-one	Br (6), OMe (7)	Positional isomerism alters binding affinity in kinase inhibition assays

Key Observations :

• Bromine at position 8 (vs. 6 or 7) enhances stability in cross-coupling reactions due to steric protection of the reactive site .
• Fluorine at position 7 increases electronegativity, improving interactions with biomolecular targets compared to non-fluorinated analogs .
• Methoxy or methyl substituents (e.g., in 8-Bromo-7-methyl derivatives) reduce halogen-mediated reactivity but improve pharmacokinetic properties .

Key Findings :

• The combination of bromine and fluorine in 8-Bromo-7-fluoroisoquinolin-3(2H)-one creates a dual halogen effect, enhancing binding to enzymes like topoisomerases via halogen bonds .
• Chlorinated analogs (e.g., 7-Chloro derivatives) show stronger antibacterial activity but lower selectivity in mammalian cells .

Insights :

• Transition metal-free cascades () offer higher yields for dihydroisoquinolinones but are less effective for fully aromatic systems like 8-Bromo-7-fluoroisoquinolin-3(2H)-one .
• Regioselectivity remains a challenge in introducing halogens at positions 7 and 8 simultaneously .